Cas no 1021229-51-5 (5-{[(1,3-benzothiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione)

• Product Name: 5-{[(1,3-benzothiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione
• CAS No: 1021229-51-5
• MF: C₁₂H₈N₄O₂S₂
• MW: 304.347518920898
• CID: 5432221
• Update Time: 2025-10-29

5-{[(1,3-benzothiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione Chemical and Physical Properties

Names and Identifiers

• 5-[(1,3-benzothiazol-2-ylamino)methylidene]-2-sulfanylidene-1,3-diazinane-4,6-dione
• 5-{[(1,3-benzothiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione

• Inchi： 1S/C12H8N4O2S2/c17-9-6(10(18)16-11(19)15-9)5-13-12-14-7-3-1-2-4-8(7)20-12/h1-5H,(H,13,14)(H2,15,16,17,18,19)
• InChI Key： OPEFGFFJAIWJND-UHFFFAOYSA-N
• SMILES： S1C(=NC2=C([H])C([H])=C([H])C([H])=C12)N([H])/C(/[H])=C1/C(N([H])C(N([H])C/1=O)=S)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 5-{[(1,3-benzothiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione

Compound CAS No. 1021229-51-5: 5-{[(1,3-benzothiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione

The compound with CAS No. 1021229-51-5, known as 5-{[(1,3-benzothiazol-2-yl)amino]methylidene}-2-sulfanylidene-1,3-diazinane-4,6-dione, is a highly specialized organic molecule with a complex structure. This compound belongs to the class of heterocyclic compounds and exhibits a unique combination of functional groups that make it a subject of interest in various fields of chemistry and materials science.

The molecular structure of this compound is characterized by the presence of a benzothiazole ring system, which is a fused bicyclic structure consisting of a benzene ring and a thiazole ring. The thiazole moiety is further substituted with an amino group at the 2-position, which is connected to a methylidene group (C=NH). This arrangement introduces significant steric and electronic effects into the molecule, influencing its reactivity and potential applications.

One of the most notable features of this compound is the presence of a diazinane ring system. The diazinane ring is a six-membered ring containing two nitrogen atoms and one sulfur atom. The sulfur atom in this ring is in the sulfanylidene (S=) form, which adds to the molecule's electronic complexity and reactivity. The diazinane ring is also substituted with two ketone groups at the 4 and 6 positions, further enhancing the molecule's functional diversity.

Recent studies have focused on the synthesis and characterization of this compound. Researchers have explored various synthetic routes to construct the benzothiazole and diazinane moieties separately before coupling them together. These methods often involve multi-step reactions, including nucleophilic substitutions, condensations, and oxidations. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields.

The electronic properties of this compound have been studied using computational chemistry techniques such as density functional theory (DFT). These studies reveal that the molecule exhibits a high degree of conjugation due to the alternating single and double bonds in its structure. This conjugation contributes to its stability and potential for use in electronic materials such as organic semiconductors or light-emitting diodes (LEDs).

In terms of applications, this compound has shown promise in the field of optoelectronics. Its ability to absorb light in the visible spectrum makes it a candidate for use in solar cells or photodetectors. Additionally, its unique electronic properties may enable it to function as a charge transport material in organic electronic devices.

Another area of interest is its potential role in medicinal chemistry. The benzothiazole moiety is known for its biological activity, particularly in anti-inflammatory and anticancer applications. The addition of the diazinane ring system may further enhance these properties by introducing new interaction sites with biological targets.

Recent advancements in green chemistry have also led to investigations into more sustainable methods for synthesizing this compound. Researchers are exploring the use of biocatalysts or environmentally friendly solvents to reduce the environmental footprint of its production process.

In conclusion, CAS No. 1021229-51-5 represents a fascinating example of modern organic chemistry's ability to design and synthesize complex molecules with tailored properties. Its unique structure and functional groups make it a valuable compound for both fundamental research and applied technologies.